Cas no 946214-32-0 ((5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate structure

946214-32-0 structure

Product Name:(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

CAS No:946214-32-0

MF:C₂₁H₁₇ClN₄O₃

MW:408.837683439255

CID:5443664

PubChem ID:42585502

Update Time:2023-08-26

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- (5-Methyl-2-phenyl-4-oxazolyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- 946214-32-0
- VU0514589-1
- AKOS004950192
- (5-methyl-2-phenyloxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- F3222-3254
- (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyltriazole-4-carboxylate
- Inchi： 1S/C21H17ClN4O3/c1-13-19(24-25-26(13)17-10-8-16(22)9-11-17)21(27)28-12-18-14(2)29-20(23-18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
- InChI Key： VGBJZMMHMSWLQS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(=O)OCC2=C(C)OC(C3C=CC=CC=3)=N2)N=N1

Computed Properties

Exact Mass: 408.0989181g/mol
Monoisotopic Mass: 408.0989181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 83Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 597.5±60.0 °C(Predicted)
pka: -0.58±0.26(Predicted)

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

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Life Chemicals	F3222-3254-2μmol	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946214-32-0	90%+	2μl	$57.0	2023-04-27
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